![molecular formula C9H12N2 B6261376 dimethyl[2-(pyridin-4-yl)ethenyl]amine CAS No. 263359-20-2](/img/no-structure.png)
dimethyl[2-(pyridin-4-yl)ethenyl]amine
Overview
Description
Dimethyl[2-(pyridin-4-yl)ethenyl]amine, also known as (E)-N,N-Dimethyl-2-(pyridin-4-yl)ethenamine, is a chemical compound with the empirical formula C9H12N2 . It has a molecular weight of 148.20 . The compound is solid in form .
Molecular Structure Analysis
The molecular structure of dimethyl[2-(pyridin-4-yl)ethenyl]amine is represented by the SMILES stringCN(C)/C=C/C1=CC=NC=C1 . This indicates that the molecule consists of a pyridine ring attached to a dimethylamino group via an ethenyl linkage . Physical And Chemical Properties Analysis
Dimethyl[2-(pyridin-4-yl)ethenyl]amine is a solid compound . Its empirical formula is C9H12N2 and it has a molecular weight of 148.20 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for dimethyl[2-(pyridin-4-yl)ethenyl]amine involves the reaction of 4-vinylpyridine with dimethylamine in the presence of a catalyst.", "Starting Materials": [ "4-vinylpyridine", "dimethylamine", "catalyst" ], "Reaction": [ "Add 4-vinylpyridine to a reaction flask", "Add dimethylamine to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
263359-20-2 |
Product Name |
dimethyl[2-(pyridin-4-yl)ethenyl]amine |
Molecular Formula |
C9H12N2 |
Molecular Weight |
148.2 |
Purity |
90 |
Origin of Product |
United States |
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